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Compound of Interest

Compound Name: (1-Methylcyclohexyl)methanol

Cat. No.: B014665 Get Quote

Essential Safety and Handling Guide for (1-
Methylcyclohexyl)methanol
This document provides immediate and essential safety, operational, and disposal guidance for

handling (1-Methylcyclohexyl)methanol in a laboratory setting. The information is targeted

towards researchers, scientists, and drug development professionals to ensure safe handling

and minimize exposure risks.

(1-Methylcyclohexyl)methanol is a combustible liquid that can cause skin, eye, and

respiratory irritation[1][2]. Adherence to the following procedures is crucial for maintaining a

safe laboratory environment.

Summary of Hazards and Properties
Proper handling of (1-Methylcyclohexyl)methanol requires a clear understanding of its

physical and chemical properties and associated hazards.
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Property/Hazard Information

GHS Classification

Flammable liquids (Category 4), Skin irritation

(Category 2), Serious eye irritation (Category

2A), Specific target organ toxicity — single

exposure (respiratory tract irritation) (Category

3)[1]

Signal Word Warning[1]

Hazard Statements

H227: Combustible liquidH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation[1]

[2]

Physical State Liquid[3]

Appearance Clear, colorless[4]

Odor Alcohol-like[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the minimum PPE requirements.
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Situation Required PPE

Routine Handling & Transfer

- Chemical-resistant gloves (Nitrile, minimum

4mil thickness)- ANSI-approved safety goggles-

Flame-resistant lab coat[5]

Risk of Splash

- Chemical-resistant gloves (Nitrile)- Chemical

splash goggles and a face shield[5]- Flame-

resistant lab coat and a chemical-resistant

apron

Cleaning Spills

- Chemical-resistant gloves (Nitrile or Butyl

rubber)- Chemical splash goggles and a face

shield- Flame-resistant lab coat and a chemical-

resistant apron- Respiratory protection may be

required depending on the spill size and

ventilation

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing (1-Methylcyclohexyl)methanol is essential to

prevent accidents.

Storage
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames[6][7].

Keep containers tightly closed in a designated flammable liquid storage cabinet[8][9].

Ensure containers are properly labeled with the chemical name and hazard warnings[10].

Ground and bond containers during transfer to prevent static discharge[9].

Handling
Preparation:

Ensure a safety shower and eyewash station are readily accessible.
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Work in a well-ventilated area, preferably within a chemical fume hood[5].

Assemble all necessary equipment and PPE before handling the chemical.

Transferring:

Use only non-sparking tools and explosion-proof equipment where necessary[11].

When transferring, pour slowly to minimize splashing and vapor generation.

Keep containers closed when not in use.

Post-Handling:

Wash hands thoroughly with soap and water after handling.

Decontaminate the work area.

Properly dispose of any contaminated materials as hazardous waste.

Emergency Response Plan
Immediate and appropriate action is critical in the event of an emergency.

Spill Response
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill[11].

Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a

sealed, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

Large Spills: For large spills, evacuate the area and contact emergency services.
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Personal Exposure
Exposure Route First Aid Measures

Skin Contact

- Immediately remove contaminated clothing.-

Flush the affected skin with plenty of water for at

least 15 minutes[12].- If irritation persists, seek

medical attention[12].

Eye Contact

- Immediately flush eyes with large amounts of

water for at least 15 to 20 minutes, occasionally

lifting the upper and lower eyelids[13].- Seek

immediate medical attention[12].

Inhalation

- Move the exposed person to fresh air at

once[12][14][15].- If breathing is difficult,

administer oxygen if trained to do so.- If

breathing has stopped, perform artificial

respiration[12].- Seek immediate medical

attention[12][16].

Ingestion

- Do NOT induce vomiting[6].- If the person is

conscious, rinse their mouth with water.- Seek

immediate medical attention[12].

Disposal Plan
(1-Methylcyclohexyl)methanol and any contaminated materials must be disposed of as

hazardous waste.

Waste Collection: Collect waste in a clearly labeled, sealed container. Do not mix with other

waste streams[17].

Storage of Waste: Store waste containers in a designated hazardous waste accumulation

area, away from ignition sources[17].

Disposal: Arrange for disposal through your institution's hazardous waste management

program. Do not dispose of down the drain[18][19].
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Empty Containers: Empty containers may retain product residue and should be triple-rinsed

before disposal as regular trash, with the rinseate collected as hazardous waste.

Safe Handling Workflow

Start: Prepare for Handling Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
(Fume Hood)

Store Properly
(Cool, Dry, Ventilated,
Flammable Cabinet)

Spill Occurs

Personal Exposure

Collect Waste

End: Decontaminate & Wash Hands

Execute Spill Response PlanYES

Execute First Aid ProceduresYES

Dispose as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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